2-Ethoxy-N-hydroxy-5-nitrobenzamide

• CAS No.: 920739-92-0
• Molecular Formula: C9H10N2O5
• Molecular Weight: 226.19 g/mol
• IUPAC Name: 2-ethoxy-N-hydroxy-5-nitrobenzamide
• InChI: InChI=1S/C9H10N2O5/c1-2-16-8-4-3-6(11(14)15)5-7(8)9(12)10-13/h3-5,13H,2H2,1H3,(H,10,12)
• InChI Key: MFSFLFMQJKHFNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NO

Description

2-Ethoxy-N-hydroxy-5-nitrobenzamide is a benzamide derivative featuring an ethoxy group at the 2-position, a nitro group at the 5-position, and a hydroxy-substituted amide moiety.

Comparison with Similar Compounds

Key Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Applications/Notes
2-Ethoxy-N-hydroxy-5-nitrobenzamide	C₉H₁₀N₂O₅*	Ethoxy (2), Nitro (5), Hydroxy	~226.19	Intermediate (inferred from analogs)
2-Hydroxy-5-nitro-N-phenylbenzamide	C₁₃H₁₀N₂O₄	Hydroxy (2), Nitro (5), Phenyl	282.23	Benzoxazepine precursor
2-Ethoxy-N-(3-methoxyphenyl)-5-nitrobenzamide	C₁₆H₁₆N₂O₅	Ethoxy (2), Nitro (5), Methoxy (3)	316.31	High synthetic versatility
N-[2-(Diethylamino)ethyl]-4-(dimethylamino)-2-methoxy-5-nitrobenzamide	C₁₆H₂₆N₄O₄	Methoxy (2), Nitro (5), Amino groups	338.40	Enhanced solubility via amino groups

Research Findings and Implications

• Synthetic Utility : Ethoxy and nitro groups are frequently employed in benzamide derivatives to balance reactivity and stability. For example, 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide achieves 99% purity in synthesis, underscoring the role of ethoxy in minimizing side reactions .
• Biological Relevance : The nitro group’s position (3 vs. 5) influences electronic effects and molecular packing, as seen in crystallographic studies of isomers . This could impact drug-receptor interactions in therapeutic applications.
• Safety Considerations: Limited toxicity data on analogs like N-(2-Ethylhexyl)benzamide () suggests that thorough safety profiling is essential for ethoxy-nitrobenzamides, particularly regarding ecological and metabolic effects.